Cas no 847818-77-3 (1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 847818-77-3
• MF: C₁₄H₂₅BN₂O₂
• MW: 264.171503782272
• MDL: MFCD12405507
• CID: 1004666
• PubChem ID: 11254068
• Update Time: 2025-10-30

1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylbutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(3-methylbutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(3-Methylbutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
• 1-Isopentyl-1H-pyrazole-5-boronic acid pinacol ester
• 847818-77-3
• 1-ISOPENTYL-1H-PYRAZOLE-5-BORONIC ACID, PINACOL ESTER
• MFCD12405507
• DTXSID40460260
• AKOS000265695
• DB-102615
• CS-0173870
• EN300-212721
• 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• AT17089
• 1H-Pyrazole, 1-(3-methylbutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• BS-24203
• 1-(3-methylbutyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD12405507
• Inchi： 1S/C14H25BN2O2/c1-11(2)8-10-17-12(7-9-16-17)15-18-13(3,4)14(5,6)19-15/h7,9,11H,8,10H2,1-6H3
• InChI Key： GUIPYLOXXJTKQD-UHFFFAOYSA-N
• SMILES： N1N(CCC(C)C)C(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 264.20100
• Monoisotopic Mass: 264.2009082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 2.22840

Additional information on 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 847818-77-3)

The compound 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, identified by its CAS number 847818-77-3, is a boronic ester derivative of pyrazole. This class of compounds has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and organic synthesis. The presence of the dioxaborolane moiety makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry.

One of the most searched topics related to this compound is its role in drug discovery. Researchers frequently explore boron-containing compounds due to their unique binding properties with biological targets. The 1H-pyrazole scaffold, combined with the isopentyl and dioxaborolane groups, offers potential for modulating pharmacokinetic properties, making it a candidate for further investigation in medicinal chemistry. Recent studies highlight the importance of such structures in developing kinase inhibitors and anti-inflammatory agents.

In the realm of organic electronics, 847818-77-3 has been studied for its potential use in polymer synthesis and optoelectronic materials. The tetramethyl-1,3,2-dioxaborolan-2-yl group is known to enhance the stability and solubility of conjugated polymers, which are critical for applications like organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the growing interest in sustainable and energy-efficient technologies.

Another trending topic is the compound's utility in click chemistry and bioorthogonal reactions. The boronic ester functionality allows for selective transformations under mild conditions, making it a favorite among chemists designing probes for biological imaging or targeted drug delivery systems. Questions like "How to synthesize 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole" or "What are the applications of CAS 847818-77-3 in material science?" are commonly searched, reflecting its interdisciplinary relevance.

From a synthetic perspective, the compound's stability and reactivity are often discussed. The isopentyl chain introduces lipophilicity, which can be tailored for specific applications, while the pyrazole ring provides a rigid framework for further functionalization. This balance of properties makes it a versatile building block in multicomponent reactions and library synthesis for high-throughput screening.

Environmental and safety considerations are also frequently queried. While 847818-77-3 is not classified as hazardous under standard regulations, proper handling protocols for boronic esters are emphasized due to their sensitivity to moisture. Storage under inert conditions and avoidance of prolonged exposure to air are recommended to maintain its integrity.

In summary, 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a multifaceted tool in contemporary chemistry. Its applications span from cutting-edge pharmaceutical development to innovative material engineering, addressing pressing challenges in health and sustainability. As research progresses, this compound is poised to remain a focal point in scientific discourse and industrial innovation.